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Cat. No.: B1176725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental impact of POLYSILICONE-13
and its alternatives, addressing key parameters such as biodegradability, bioaccumulation, and

aquatic toxicity. While a complete quantitative comparison is hampered by the limited

availability of public data for POLYSILICONE-13, this document summarizes the existing

information and outlines the standard experimental protocols used for such assessments.

Environmental Profile of POLYSILICONE-13
POLYSILICONE-13 is a silicone polymer used in cosmetics, primarily as a hair conditioning

agent.[1] General information suggests that silicones like POLYSILICONE-13 exhibit high

persistence in the environment and a potential for bioaccumulation.[2]

Biodegradability: Information from the European Union Ecolabel program indicates that

POLYSILICONE-13 is persistent and not anaerobically degradable.[2] This suggests a long

environmental half-life. However, some sources propose that silicones, in general, can degrade

in the environment through various pathways, ultimately breaking down into silica, carbon

dioxide, and water. It is also suggested that they are largely removed during wastewater

treatment processes.

Bioaccumulation: POLYSILICONE-13 is described as having a high bioaccumulation potential.

This implies that if it enters the aquatic environment, it could accumulate in the tissues of living

organisms.
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Aquatic Toxicity: The European Union Ecolabel program data indicates that POLYSILICONE-
13 has moderate acute toxicity to aquatic life.[2] Specific toxicity values (e.g., LC50 or EC50)

are not readily available in the public domain.

Alternatives to POLYSILICONE-13
Growing environmental concerns regarding the persistence of some silicones have led to the

development of numerous plant-based and biodegradable alternatives. These alternatives aim

to replicate the desirable sensory properties of silicones without the associated environmental

footprint.

Common Alternatives Include:

Plant-Derived Alkanes: C13-15 Alkanes are presented as a sustainable and biodegradable

alternative.

Esters of Natural Oils: Ingredients like Hydrogenated Ethylhexyl Olivate (from olive oil) and

Ethyl Macadamiate are marketed as readily biodegradable emollients. A Safety Data Sheet

for Hydrogenated Ethylhexyl Olivate states it is "Readily Biodegradable" based on OECD

Test No. 301, though specific degradation percentages are not provided.

Polyglyceryl Esters: Polyglyceryl-4 Oleate, derived from vegetable oils, is another common

alternative. Safety data sheets indicate it is biodegradable and not expected to be toxic to

aquatic organisms, but quantitative data is lacking.

Fatty Acid Esters: Glyceryl Oleate is a biodegradable ingredient found in many natural

formulations.

Hydrogenated Vegetable Oils: Hydrogenated Rapeseed Alcohol is used as an emollient and

conditioning agent.

While these alternatives are generally promoted as more environmentally friendly, a lack of

publicly available, quantitative ecotoxicological data makes a direct, data-driven comparison

with POLYSILICONE-13 challenging.
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A comprehensive quantitative comparison of the environmental impact of POLYSILICONE-13
and its alternatives is limited by the scarcity of publicly available data. The following table

summarizes the available qualitative information.

Feature POLYSILICONE-13

Common Alternatives (e.g.,
C13-15 Alkane,
Hydrogenated Ethylhexyl
Olivate, Polyglyceryl-4
Oleate)

Biodegradability
Persistent, not readily

biodegradable.

Generally marketed as readily

biodegradable.

Bioaccumulation High potential.
Generally expected to have

low bioaccumulation potential.

Aquatic Toxicity
Moderate acute toxicity

reported.

Generally expected to have

low aquatic toxicity.

Experimental Protocols
The following are detailed methodologies for key experiments used to assess the

environmental impact of chemical substances, based on internationally recognized OECD

guidelines.

Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)
This method evaluates the ready biodegradability of a substance by measuring the oxygen

consumed by microorganisms in a closed respirometer.

Principle: A known volume of inoculated mineral medium containing the test substance as

the sole source of organic carbon is stirred in a sealed flask at a constant temperature for 28

days. The consumption of oxygen is measured by the pressure change in the respirometer.

Inoculum: Activated sludge from a domestic wastewater treatment plant.

Test Conditions:
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Temperature: 20 ± 1°C.

Duration: 28 days.

Test Substance Concentration: Typically 100 mg/L, providing a theoretical oxygen demand

(ThOD) of at least 50-100 mg/L.

Measurements: Oxygen uptake is measured over time and compared to a blank control

(inoculum only) and a reference substance (e.g., sodium benzoate) to validate the test.

Pass Level: A substance is considered readily biodegradable if it reaches at least 60% of its

ThOD within a 10-day window during the 28-day test period.

Bioaccumulation - OECD 305 (Bioconcentration: Flow-
Through Fish Test)
This test determines the potential of a substance to accumulate in fish from the surrounding

water.

Principle: The test consists of two phases: an uptake phase and a depuration phase. During

the uptake phase, fish are exposed to the test substance at a constant concentration in a

flow-through system. In the depuration phase, the fish are transferred to clean water.

Test Organism: Species such as Rainbow Trout (Oncorhynchus mykiss), Bluegill Sunfish

(Lepomis macrochirus), or Zebrafish (Danio rerio) are commonly used.

Test Conditions:

Duration: Uptake phase is typically 28 days, followed by a depuration phase of variable

length.

Exposure: Continuous flow-through system to maintain a constant concentration of the

test substance.

Measurements: The concentration of the test substance in the fish tissue and in the water is

measured at regular intervals during both phases.
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Endpoint: The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration

of the test substance in the fish to the concentration in the water at steady-state.

Acute Aquatic Toxicity - OECD 202 (Daphnia sp. Acute
Immobilisation Test)
This test assesses the acute toxicity of a substance to aquatic invertebrates.[3][4][5][6][7]

Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations

of the test substance for 48 hours.[4][7]

Test Organism:Daphnia magna is a commonly used species.

Test Conditions:

Duration: 48 hours.[3][4][5]

Temperature: 20 ± 2°C.[3]

Test Design: A static test with at least five test concentrations and a control.

Endpoint: The primary endpoint is the EC50, which is the concentration of the test substance

that causes immobilization in 50% of the daphnids within 48 hours.[4][5] Immobilization is

defined as the inability to swim after gentle agitation.[3][4]

Environmental Impact Assessment Workflow
The following diagram illustrates a generalized workflow for assessing the environmental

impact of a chemical substance like POLYSILICONE-13 or its alternatives.
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Workflow for Environmental Impact Assessment.

Conclusion
Based on the available information, POLYSILICONE-13 is considered to be a persistent

substance with a potential for bioaccumulation and moderate aquatic toxicity. In contrast, many

of its alternatives are plant-derived and marketed as readily biodegradable, suggesting a more

favorable environmental profile. However, the lack of publicly available, quantitative

ecotoxicological data for both POLYSILICONE-13 and its alternatives prevents a definitive,

data-driven comparison. For a thorough evaluation, standardized testing according to OECD

guidelines would be necessary for all substances in question. Researchers and developers are

encouraged to consult supplier-specific data and regulatory databases for more detailed

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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